5-methoxy-2-(trifluoromethyl)Benzoic acid
Overview
Description
5-Methoxy-2-(trifluoromethyl)benzoic acid is a derivative of benzoic acid featuring a methoxy and a trifluoromethyl group . It is employed in the synthesis of active pharmaceutical ingredients (APIs) due to the excellent lipophilicity and binding affinity provided by the fluorinated substituents .
Molecular Structure Analysis
The molecular formula of 5-methoxy-2-(trifluoromethyl)benzoic acid is C9H7F3O3 . The InChI code is 1S/C9H7F3O3/c1-15-5-2-3-7 (9 (10,11)12)6 (4-5)8 (13)14/h2-4H,1H3, (H,13,14) .
Physical And Chemical Properties Analysis
The physical and chemical properties of 5-methoxy-2-(trifluoromethyl)benzoic acid include a molecular weight of 220.15 , a melting point of 95-96 °C, a predicted boiling point of 294.4±40.0 °C, and a predicted density of 1.380±0.06 g/cm3 .
Scientific Research Applications
Synthesis of Derivatives
“5-methoxy-2-(trifluoromethyl)Benzoic acid” is utilized in the synthesis of various organic compounds. For example, it can be used to create 1,3,4-oxadiazole derivatives containing 2-fluoro-4-methoxy moiety, which have potential applications in pharmaceuticals and agrochemicals due to their diverse biological activities .
Ligand Binding Studies
This compound may also be used in biochemical research, such as investigating the binding of ligands with proteins. For instance, similar compounds have been used to study the interaction with chaperones PapD and FimC, which are important in understanding bacterial adhesion mechanisms .
Computational Chemistry
In silico studies often use compounds like “5-methoxy-2-(trifluoromethyl)Benzoic acid” for molecular modeling and simulations. These studies can help predict the behavior of molecules in various environments and can be visualized using programs like Amber or GROMACS .
Analytical Chemistry
“5-methoxy-2-(trifluoromethyl)Benzoic acid” can be used as a standard or reagent in analytical chemistry techniques such as HPLC, LC-MS, or UPLC to identify or quantify substances .
Safety and Hazards
properties
IUPAC Name |
5-methoxy-2-(trifluoromethyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F3O3/c1-15-5-2-3-7(9(10,11)12)6(4-5)8(13)14/h2-4H,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JMDOWBGYPYBWDC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C(F)(F)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30733753 |
Source
|
| Record name | 5-Methoxy-2-(trifluoromethyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30733753 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-methoxy-2-(trifluoromethyl)Benzoic acid | |
CAS RN |
716-31-4 |
Source
|
| Record name | 5-Methoxy-2-(trifluoromethyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30733753 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4,6-Dibromo-2-chlorobenzo[d]thiazole](/img/structure/B1427249.png)
